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Compound of Interest |

(6-bromo-4-chloroquinolin-2-
Compound Name:
yl)methanol
CAS No.: 2703781-25-1
Cat. No.: B6207546
. J

(6-bromo-4-chloroquinolin-2-yl)methanol is a halogenated quinoline derivative, a class of
compounds with significant applications in medicinal chemistry and materials science. The
presence of bromine and chlorine atoms on the quinoline scaffold suggests that this molecule
may possess biological activity and potential hazards. This guide provides a comprehensive
overview of the anticipated safety considerations, handling protocols, and emergency
procedures based on data from closely related analogs. The causality behind these
recommendations is rooted in the known reactivity and toxicity of similar chemical structures.

Hazard Identification and GHS Classification
(Inferred)

Based on the hazard classifications of structurally related compounds like 6-bromo-4-
chloroquinoline, a GHS classification for (6-bromo-4-chloroquinolin-2-yl)methanol can be
inferred. Researchers should handle this compound with the assumption that it presents similar
hazards.

Inferred GHS Classification:
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Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3 or 4
swallowed[1][2][3]

H315: Causes skin irritation[1]
[2]4]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[1][2][4]

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[2]

Signal Word: Danger[1] or Warning[2][5]

Hazard Pictograms:

Personal Protective Equipment (PPE) and
Engineering Controls

A proactive approach to safety is paramount when handling potentially hazardous materials.
The following engineering controls and PPE are mandated to minimize exposure.

Engineering Controls

e Fume Hood: All work with solid (6-bromo-4-chloroquinolin-2-yl)methanol and its solutions
must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

[6]

o Eyewash Station and Safety Shower: A readily accessible and recently tested eyewash
station and safety shower are essential in the event of accidental contact.[4][6]

Personal Protective Equipment

The selection of appropriate PPE is critical for preventing direct contact with the chemical.

e Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
required. A face shield is recommended when there is a risk of splashing.[2][4]
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» Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for
integrity before use and dispose of them properly after handling the compound.[7]

» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are
mandatory to protect the skin.[6][8]

» Respiratory Protection: If working outside of a fume hood or if dust formation is likely, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4][7]

Figure 1: Personal Protective Equipment (PPE) selection workflow.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory
environment.

Handling

» Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.[8]

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[6][8]
e Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[8]

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound, before breaks, and at the end of the workday.[2][6]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[2]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.[6]

First-Aid Measures in Case of Exposure
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Immediate and appropriate first-aid is critical in mitigating the effects of accidental exposure.

 Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration and consult a doctor immediately.[4][8]

o Skin Contact: In case of skin contact, take off contaminated clothing immediately and wash
the affected area with soap and plenty of water. Consult a doctor.[4][8]

o Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water for
at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing and
consult a doctor.[4][8]

 Ingestion: If swallowed, rinse your mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[8]

Inhalation Skin Contact Eye Contact Ingestion
Move to fresh air. Remove contaminated clothing. Rinse with water for 15 minutes. Rinse mouth.
Give oxygen if breathing is difficult. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.
Seek immediate medical attention. Seek medical attention. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Figure 2: First-aid decision tree for accidental exposure.

Accidental Release and Disposal Measures

Proper containment and disposal of chemical waste are essential for environmental and
personal safety.
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Accidental Release

o Personal Precautions: Use personal protective equipment and ensure adequate ventilation.
Evacuate personnel to safe areas.[2][8]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[8]

o Containment and Cleanup: Collect the spilled material and place it in a suitable, closed
container for disposal. Use spark-proof tools and explosion-proof equipment.[8]

Disposal
o Waste Classification: Treat all waste containing (6-bromo-4-chloroquinolin-2-yl)methanol

as hazardous chemical waste.[10]

» Halogenated Waste: Collect all waste in a designated and properly labeled "Halogenated
Organic Waste" container. Do not mix with non-halogenated waste.[6][10]

» Disposal Method: Arrange for disposal by a licensed professional waste disposal service.
High-temperature incineration is the recommended method for this type of compound.[7][10]

Physical and Chemical Properties (Inferred)

While specific data for (6-bromo-4-chloroquinolin-2-yl)methanol is limited, the properties of
the parent compound, 6-bromo-4-chloroquinoline, provide a useful reference.

Property Value (for 6-bromo-4-chloroquinoline)
Molecular Formula C9H5BrCIN[4]

Molecular Weight 242.50 g/mol [4]

Form Solid

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[2]
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e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

e Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes, including carbon oxides, nitrogen oxides, and hydrogen halides.[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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